ethyl {methyl[3-(phenylthio)propyl]amino}acetate

• IUPAC Name: ethyl 2-[methyl(3-phenylsulfanylpropyl)amino]acetate
• InChI: InChI=1S/C14H21NO2S/c1-3-17-14(16)12-15(2)10-7-11-18-13-8-5-4-6-9-13/h4-6,8-9H,3,7,10-12H2,1-2H3
• InChI Key: YDRBGLIQEMWQJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C)CCCSC1=CC=CC=C1
• Molecular Formula: C14H21NO2S
• Molecular Weight: 267.39 g/mol

Description

Ethyl {methyl[3-(phenylthio)propyl]amino}acetate, also known as EPPMA, is a chemical compound that has gained attention in scientific research due to its potential biological and medicinal applications. EPPMA is a derivative of the amino acid glycine and has a unique molecular structure that allows it to interact with various biological systems.

Mechanism of Action

The mechanism of action of ethyl {methyl[3-(phenylthio)propyl]amino}acetate is not fully understood, but it is believed to act through various pathways, including the inhibition of enzymes involved in cancer cell growth and the modulation of neurotransmitter release in the brain. ethyl {methyl[3-(phenylthio)propyl]amino}acetate has also been shown to interact with various receptors in the body, including the GABA receptor and the NMDA receptor.
Biochemical and Physiological Effects:
ethyl {methyl[3-(phenylthio)propyl]amino}acetate has been shown to have various biochemical and physiological effects in animal models. These effects include the inhibition of cancer cell growth, the reduction of inflammation, and the modulation of neurotransmitter release. Additionally, ethyl {methyl[3-(phenylthio)propyl]amino}acetate has been found to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Ethyl {methyl[3-(phenylthio)propyl]amino}acetate has several advantages for use in laboratory experiments, including its stability and ease of synthesis. However, ethyl {methyl[3-(phenylthio)propyl]amino}acetate is relatively new and has not been extensively studied, which may limit its use in certain experiments. Additionally, the potential side effects of ethyl {methyl[3-(phenylthio)propyl]amino}acetate are not fully understood, which may limit its use in certain applications.

Future Directions

There are several future directions for research on ethyl {methyl[3-(phenylthio)propyl]amino}acetate, including further studies on its mechanism of action and its potential use in the treatment of various diseases. Additionally, research on the potential side effects of ethyl {methyl[3-(phenylthio)propyl]amino}acetate and its long-term safety profile is needed. Further studies are also needed to determine the optimal dosage and administration of ethyl {methyl[3-(phenylthio)propyl]amino}acetate for therapeutic use.

Synthesis Methods

The synthesis of ethyl {methyl[3-(phenylthio)propyl]amino}acetate involves several steps, including the reaction of glycine with 1-bromo-3-(phenylthio)propane, followed by the addition of methylamine and ethyl chloroacetate. The final product is obtained through a series of purification steps, including recrystallization and chromatography.

Scientific Research Applications

Ethyl {methyl[3-(phenylthio)propyl]amino}acetate has been studied for its potential use as a therapeutic agent in various diseases, including cancer, inflammation, and neurological disorders. Research has shown that ethyl {methyl[3-(phenylthio)propyl]amino}acetate can inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, ethyl {methyl[3-(phenylthio)propyl]amino}acetate has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.